Cas no 52286-59-6 (Ginsenoside Re)
Ginsenoside Re (ginsenoside B2) is a Panax notoginseng extract Ginsenoside Re can reduce β- Amyloid (a β). Ginsenoside Re also inhibits JNK and NF- κ B exerts anti-inflammatory effects
Ginsenoside Re structure
Ginsenoside Re Properties
Names and Identifiers
-
- ginsenoside re
- GINSENOSIDE Re(AS) PrintBack
- GINSENOSIDE Re(P) PrintBack
- Ginsenoside-Re
- chikusetsusaponinivc
- gingenoside Re
- GINSENOSIDE GINSENOSIDE-RE
- ginsenosideb2
- ginsenoside-Re standard
- Panaxoside
- Panaxoside Re
- Sanchinoside Re
- (3β,6α,12β)-20-(β-D-Glucopyranosyloxy)-3,12-dihydroxydammar-24-en-6-yl 2-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranoside
- NSC 308877
- (3β,6α,12β)-20-(β-D-Glucopyranosyloxy)-3,12-dihydroxydammar-24-en-6-yl 2-O-6-Deoxy-α-L-mannopyranosyl-β-D-glucopyranoside
- Dammarane,b-D-glucopyranoside deriv.
- Chikusetsusaponin IVc
- Ginsenoside B2
- PanaxosideRe
- 46F3R0BL3I
- (20S)-ginsenoside Re
- PWAOOJDMFUQOKB-WCZZMFLVSA-N
- BDBM50378779
- 6-{[2-O-(6-Deoxyhexopyranosyl)hexopyranosyl]oxy}-3,12-dihydroxydammar-24-en-20-yl hexopyranoside
- 51542-56-4
- 2-[2-[[3,12-dihydroxy-4,4,8,10,14-pentamethyl-17-[6-methyl-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhept-5-en-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-6-yl]oxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-6-methyloxane-3,4,5-triol
- NSC308877
- GinsenosideRe
- LS-15487
- DTXSID30965870
- SY076028
- Panax saponin C (9CI)
- FT-0689369
- CS-3838
- MFCD00133369
- SCHEMBL669738
- (3beta,6alpha,12beta)-20-(beta-D-glucopyranosyloxy)-3,12-dihydroxydammar-24-en-6-yl 2-O-(alpha-L-rhamnopyranosyl)-beta-D-glucopyranoside
- UNII-46F3R0BL3I
- (3beta,6alpha,12beta)-20-(beta-D-glucopyranosyloxy)-3,12-dihydroxydammar-24-en-6-yl 2-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside
- AC-33946
- 52286-59-6
- G0551
- Ginsenoside B2; Panaxoside Re; Sanchinoside Re
- EINECS 257-814-6
- EX-A6794
- NSC-308877
- NCGC00483098-01
- GINSENOSIDE RE [INCI]
- HY-N0044
- Q27105064
- s3811
- b-D-Glucopyranoside,(3b,6a,12b)-20-(b-D-glucopyranosyloxy)-3,12-dihydroxydammar-24-en-6-yl 2-O-(6-deoxy-a-L-mannopyranosyl)-
- DB14815
- beta-D-Glucopyranoside, (3beta,6alpha,12beta)-20-(beta-D-glucopyranosyloxy)-3,12-dihydroxydammar-24-en-6-yl 2-O-(6-deoxy-alpha-L-mannopyranosyl)-
- C08944
- CHEMBL510095
- DTXSID801317298
- A829010
- AKOS025310861
- CHEBI:77148
- 1ST40093
- CCG-270589
- .BETA.-D-GLUCOPYRANOSIDE, (3.BETA.,6.ALPHA.,12.BETA.)-20-(.BETA.-D-GLUCOPYRANOSYLOXY)-3,12-DIHYDROXYDAMMAR-24-EN-6-YL 2-O-(6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)-
- GINSENOSIDE RE (CONSTITUENT OF AMERICAN GINSENG, ASIAN GINSENG, AND TIENCHI GINSENG)
- GINSENOSIDE RE (CONSTITUENT OF AMERICAN GINSENG, ASIAN GINSENG, AND TIENCHI GINSENG) [DSC]
- 2-O-(6-Deoxy-alpha-L-mannopyranosyl)-(3beta,6alpha,12beta)-20-(beta-D-glucopyranosyloxy)-3,12-dihydroxydammar-24-en-6-yl-beta-D-glucopyranoside
- Dammar-24-ene-3,6,12,20-tetrol; (3β,6α,12β,20S)-form, 6-O-[α-L-Rhamnopyranosyl-(1->2)-β-D-glucopyranoside], 20-O-β-D-glucopyranoside
- Ginsenoside Re
- Panaxoside RE
- GLXC-13358
- ginsenoside-Re
- +Expand
-
- MFCD00133369
- PWAOOJDMFUQOKB-WCZZMFLVSA-N
- 1S/C48H82O18/c1-21(2)11-10-14-48(9,66-42-38(60)35(57)32(54)26(19-49)63-42)23-12-16-46(7)30(23)24(51)17-28-45(6)15-13-29(52)44(4,5)40(45)25(18-47(28,46)8)62-43-39(36(58)33(55)27(20-50)64-43)65-41-37(59)34(56)31(53)22(3)61-41/h11,22-43,49-60H,10,12-20H2,1-9H3/t22-,23-,24+,25-,26+,27+,28+,29-,30-,31-,32+,33+,34+,35-,36-,37+,38+,39+,40-,41-,42-,43+,45+,46+,47+,48-/m0/s1
- O([C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])[C@@]1([H])C([H])([H])[C@]2(C([H])([H])[H])[C@]([H])(C([H])([H])[C@]([H])([C@]3([H])[C@@]([H])([C@](C([H])([H])[H])(C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])O[C@@]4([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O4)O[H])O[H])O[H])C([H])([H])C([H])([H])[C@@]23C([H])([H])[H])O[H])[C@@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])[C@@]21[H])O[H]
Computed Properties
- 946.550116g/mol
- 0
- 1.6
- 12
- 18
- 12
- 946.550116g/mol
- 946.550116g/mol
- 298Ų
- 66
- 1700
- 0
- 26
- 0
- 0
- 0
- 1
- 12
- 0
- 947.2
Experimental Properties
- -0.02840
- 298.14000
- 1.61
- 1011.8±65.0℃ at 760 mmHg
- 201~203℃
- 565.7ºC
- Powder
- Not determined
- 278(lit.)
- 1.3800
Ginsenoside Re Price
Ginsenoside Re Suppliers
CHENG DOU NA KE LI Biotechnology Co., Ltd.
Audited Supplier
(CAS:52286-59-6)
GUAN JING
19138982515
3149516455@qq.com
Chengdu Biopurify Phytochemicals Ltd.
Audited Supplier
(CAS:52286-59-6)
HE DAN DAN
15928576055
sales@biopurify.com
NAN JING PU YI Biotechnology Co., Ltd.
Audited Supplier
(CAS:52286-59-6)
LIU JING LI
13851506462
927565933@qq.com
JIANG SU YONG JIAN YI YAO Technology Co., Ltd.
Audited Supplier
(CAS:52286-59-6)
HAN JING LI
17701422016
3587493084@qq.com
SI CHUAN WEI KE QI Biotechnology Co., Ltd.
Audited Supplier
(CAS:52286-59-6)
YANG YANG
13348961525
2851167780@qq.com
BioBioPha
Audited Supplier
(CAS:52286-59-6)
ZHENG JING LI
18788556290
sales@mail.biobiopha.com
ChengDu YiRui Bio-Technology CO., LTD
Audited Supplier
(CAS:52286-59-6)
SU NA
18224028459
yirui307@163.com
Ginsenoside Re Related Literature
-
Xue-Zhi Song,Qiao-Feng Su,Shao-Jie Li,Si-Hang Liu,Nan Zhang,Yu-Lan Meng,Xi Chen,Zhenquan Tan New J. Chem., 2019,43, 16096-16102
-
Zhan Ye,Ruizhi Li,Qiu Li Food Funct., 2019,10, 2254-2254
-
Vadavanath Prabhakaran Vineetha,Seetharaman Girija,Rema Sreenivasan Soumya,Kozhiparambil Gopalan Raghu Food Funct., 2014,5, 502-511
-
Kwan H. Lee,Yuliang Zhang,Paul L. Burn,Ian R. Gentle,Andrew Nelson,Paul Meredith J. Mater. Chem. C, 2013,1, 2593-2598
-
Owen T. Butler,Warren R. L. Cairns,Jennifer M. Cook,Christine M. Davidson J. Anal. At. Spectrom., 2015,30, 21-63
-
Yue Li,Peng Chen,Zhi-Chao Chen,Wei Du,Qin Ouyang Org. Chem. Front., 2021,8, 5418-5423
-
Kun Zheng,Wanyu Lyv,Meng Li,Xianlin Qu,Qiang Sun,Shengduo Xu Energy Environ. Sci., 2020,13, 1856-1864
-
Kiwamu Sue,Kenji Murata,Kazuhito Kimura,Kunio Arai Green Chem., 2003,5, 659-662
52286-59-6 (Ginsenoside Re) Related Products
- 11021-13-9(ginsenoside rb2)
- 11021-14-0(ginsenoside rc)
- 14197-60-5((2S,3R,4S,5R,6S)-2-[(2R,3R,4R,5R,6S)-4,5-Dihydroxy-2-[[(3R,5S,8S,9S,10R,12S,13S,14S,17R)-12-hydroxy-17-[(2S)-2-hydroxy-6-methylhept-5-en-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-6-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol)
- 22427-39-0(ginsenoside rg1)
- 38243-03-7(20(R)Ginsenoside Rg3)
- 41753-43-9(ginsenoside rb1)
- 52286-58-5(Ginsenoside Rf)
- 52286-74-5(Ginsenoside Rg2)
- 52705-93-8(ginsenoside rd)
- 53963-43-2(GINSENOSIDEF1)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
(CAS:52286-59-6)Ginsenoside Re
>98%
5mg,10mg ,20mg ,50mg ,100mg,or customized
price inquiry